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Compound of Interest

Compound Name: 1-(2-Butoxyethoxy)ethanol

CAS No.: 54446-78-5

Cat. No.: B3053561

Get Quote

Executive Summary
1-(2-Butoxyethoxy)ethanol, a high-boiling point glycol ether, is a versatile and widely utilized

solvent and chemical intermediate. Its unique amphiphilic nature, possessing both ether and

alcohol functionalities, allows it to be miscible with water and a broad range of organic solvents.

This property makes it an invaluable component in formulations across numerous industries,

including coatings, inks, cleaners, and potentially, pharmaceutical preparations. This guide will

explore the multifaceted nature of this compound, providing a foundational understanding for its

effective and safe utilization in research and development.

Chemical Identity: Synonyms and Nomenclature
A clear understanding of a chemical's identity is paramount for accurate research and

regulatory compliance. 1-(2-Butoxyethoxy)ethanol is known by a multitude of synonyms and

trade names, which can often be a source of confusion. The following tables provide a

comprehensive list of its identifiers.
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Table 1: Primary Chemical Identifiers
Identifier Value Source

IUPAC Name 2-(2-Butoxyethoxy)ethanol [1][2][3]

CAS Number 112-34-5 [4][5]

EC Number 203-961-6 [4][5]

PubChem CID 8177 [2]

Chemical Formula C₈H₁₈O₃ [4][5]

SMILES CCCCOCCOCCO [2]

InChIKey
OAYXHPQHDHDDZ-

UHFFFAOYSA-N
[2]

Table 2: Common Synonyms and Trade Names
Synonym / Trade Name Source

Diethylene glycol monobutyl ether (DEGBE) [6][7][8][9]

Butyl Carbitol™ [4][10][11][12][13]

Butyldiglycol [1][8][14]

Butyl Digol [10]

Butyl Dioxitol [10]

Butoxyethoxyethanol [10]

Butoxydiglycol [10][15]

Dowanol DB [10][16]

Ektasolve DB [16]

Glycol Ether DB [16]

Jeffersol DB [15][16]

Poly-Solv DB [15][16]
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The structural formula of 1-(2-Butoxyethoxy)ethanol is presented below, illustrating the

arrangement of its functional groups.

Caption: Chemical Structure of 1-(2-Butoxyethoxy)ethanol.

Physicochemical Properties
The utility of 1-(2-Butoxyethoxy)ethanol in various applications is a direct consequence of its

distinct physicochemical properties. Its high boiling point and low volatility are particularly

advantageous in formulations where slow evaporation is desired.[15][17]

Table 3: Key Physicochemical Data
Property Value Source

Molar Mass 162.23 g/mol [4]

Appearance
Colorless liquid with a mild

odor
[8][15]

Boiling Point 231 °C [10]

Melting Point -68 °C [10]

Flash Point 110 °C [10]

Density 0.955 g/cm³ at 20 °C [10]

Solubility in Water Miscible [10]

Vapor Pressure 0.0219 mmHg at 25 °C [17]

Synthesis and Manufacturing
The industrial production of 1-(2-Butoxyethoxy)ethanol is typically achieved through the

reaction of ethylene oxide with n-butanol.[1][18] This process, known as ethoxylation, is

catalyzed by an alkaline catalyst. The reaction stoichiometry can be controlled to favor the

formation of the desired product, though a mixture of glycol ethers with varying chain lengths

may be produced.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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